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Compound of Interest

Compound Name: Walsuralactam A

Cat. No.: B593467

Disclaimer: Extensive searches of scientific literature did not yield any information on a
compound named "Walsuralactam A" isolated from Walsura robusta. This guide will therefore
focus on the isolation of a prominent and well-documented class of bioactive compounds from
this plant: the limonoids, with a specific emphasis on the recently identified walsurobustones.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing an in-depth overview of the isolation and characterization of limonoids
from the leaves of Walsura robusta. The methodologies and data presented are compiled from
published scientific literature.

Introduction to Bioactive Compounds in Walsura
robusta

Walsura robusta Roxb., a plant belonging to the Meliaceae family, is a rich source of various
secondary metabolites.[1][2] While traditional uses have been reported, scientific investigations
have primarily focused on the isolation and characterization of non-nitrogenous compounds.
The predominant classes of bioactive molecules identified from this plant are limonoids,
triterpenoids, and phenolic glucosides.[1][2][3]

Limonoids, a class of highly oxygenated tetranortriterpenoids, are particularly abundant in
Walsura robusta and have demonstrated a range of biological activities, including cytotoxic and
anti-inflammatory properties.[4][5] This guide will detail the isolation of a specific group of
limonoids, the walsurobustones, as a case study.
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Data Presentation: Isolated Limonoids from Walsura
robusta

The following tables summarize the quantitative data for representative limonoids isolated from

the leaves of Walsura robusta.

Table 1: Isolated Walsurobustones and their Molecular Formula

[M+Na]* [M+Na]*
Compound Molecular Formula

(Observed) (Calculated)
Walsurobustone A C2sH3809 541.2418 541.2413
Walsurobustone B C33H46011 641.2938 641.2937

Table 2: 13C NMR Spectroscopic Data for Walsurobustone A (150 MHz, CDCls)
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Position oc (ppm) Position oc (ppm)
1 79.1 15 335
2 35.1 16 36.3
3 171.1 17 46.8
4 42.9 18 16.9
5 49.8 19 14.1
6 35.2 20 80.4
7 174.2 21 109.5
8 51.9 22 77.5
9 49.1 23 110.4
10 44.2 28 21.8
11 19.2 29 170.9
12 37.1 30 20.9
13 46.1 OMe-21 55.1
14 149.9 OMe-23 55.9

Experimental Protocols

This section provides a detailed methodology for the extraction and isolation of

walsurobustones from the leaves of Walsura robusta.

Plant Material

Dried and powdered leaves of Walsura robusta are used as the starting material.

Extraction

o The powdered leaves are extracted exhaustively with 95% ethanol at room temperature.
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e The resulting extract is concentrated under reduced pressure to yield a crude ethanol
extract.

Fractionation

e The crude ethanol extract is suspended in water and partitioned successively with petroleum
ether and ethyl acetate (EtOAC).

e The EtOAc-soluble fraction, which contains the limonoids, is concentrated under reduced
pressure.

Chromatographic Isolation

The EtOAc fraction is subjected to a series of chromatographic techniques to isolate the
individual compounds.

 Silica Gel Column Chromatography: The EtOAc extract is loaded onto a silica gel column
and eluted with a gradient of petroleum ether/acetone to yield several fractions.

e ODS Column Chromatography: Fractions containing the compounds of interest are further
purified on an octadecylsilylated (ODS) silica gel column using a methanol/water gradient.

e Sephadex LH-20 Column Chromatography: Further separation is achieved using a
Sephadex LH-20 column with methanol as the mobile phase.

o High-Performance Liquid Chromatography (HPLC): Final purification of the isolated
compounds is performed by semi-preparative HPLC on an ODS column with a suitable
mobile phase (e.g., methanol/water or acetonitrile/water).

Structure Elucidation

The structures of the isolated compounds are determined using a combination of spectroscopic
techniques, including:

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry
(HRESIMS) is used to determine the molecular formula.
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» Nuclear Magnetic Resonance (NMR): 1D (*H and 13C) and 2D (COSY, HSQC, HMBC) NMR
experiments are conducted to establish the chemical structure and stereochemistry of the

molecules.

Visualization of the Isolation Workflow

The following diagram illustrates the experimental workflow for the isolation of walsurobustones

from Walsura robusta.
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Caption: Workflow for the isolation of walsurobustones.
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Conclusion

While the requested "Walsuralactam A" remains elusive in the current body of scientific
literature, Walsura robusta stands out as a valuable source of bioactive limonoids. The detailed
protocols and data presented in this guide for the isolation of walsurobustones can serve as a
practical resource for researchers engaged in natural product chemistry and drug discovery.
Further investigation into the nitrogen-containing constituents of Walsura robusta may yet
reveal novel lactam structures, opening new avenues for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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